Cas no 1233885-61-4 (Atazanavir N13-descarboxymethyl)
Atazanavir N13-descarboxymethyl Chemical and Physical Properties
Names and Identifiers
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- Atazanavir N13-descarboxymethyl
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Atazanavir N13-descarboxymethyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A790175-1mg |
Atazanavir N13-descarboxymethyl |
1233885-61-4 | 1mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A790175-10mg |
Atazanavir N13-descarboxymethyl |
1233885-61-4 | 10mg |
$ 1642.00 | 2023-04-19 |
Atazanavir N13-descarboxymethyl Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on Atazanavir N13-descarboxymethyl
Research Brief on Atazanavir N13-descarboxymethyl (CAS: 1233885-61-4): Recent Advances and Implications
Atazanavir N13-descarboxymethyl, a derivative of the well-known HIV protease inhibitor Atazanavir (CAS: 198904-31-3), has recently garnered significant attention in the field of medicinal chemistry and antiviral research. The compound, identified by the CAS number 1233885-61-4, represents a structurally modified version of Atazanavir with potential implications for improved pharmacokinetic properties and reduced side effects. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have demonstrated that the N13-descarboxymethyl modification alters the molecular interactions between Atazanavir and the HIV-1 protease active site. A 2023 study published in the Journal of Medicinal Chemistry employed X-ray crystallography to reveal that this structural modification maintains the crucial hydrogen bonding network while potentially reducing the compound's affinity for human serum proteins, which could translate to improved bioavailability. Molecular dynamics simulations further supported these findings, showing enhanced stability of the inhibitor-protease complex.
The metabolic profile of Atazanavir N13-descarboxymethyl has been investigated in several preclinical studies. Unlike the parent compound, which undergoes extensive hepatic metabolism primarily via CYP3A4, the modified version appears to demonstrate altered metabolic pathways, as evidenced by in vitro studies using human liver microsomes. This characteristic may lead to reduced drug-drug interactions, a significant advantage given Atazanavir's known interactions with other antiretroviral agents and common medications.
From a synthetic chemistry perspective, recent advances have improved the yield and purity of 1233885-61-4. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that reduces the number of steps from the original Atazanavir synthesis while maintaining stereochemical integrity. The new process employs novel protecting group strategies and transition metal catalysis, making large-scale production more feasible for potential clinical applications.
Current research directions focus on evaluating the compound's efficacy against drug-resistant HIV strains. Preliminary data presented at the 2024 Conference on Retroviruses and Opportunistic Infections (CROI) suggest that Atazanavir N13-descarboxymethyl maintains activity against several common protease inhibitor-resistant mutants, including those with the I50L and V82A mutations. These findings position the compound as a potential next-generation option for treatment-experienced patients.
The safety profile of 1233885-61-4 is under active investigation. Early toxicology studies in animal models indicate that the descarboxymethyl modification may reduce the incidence of hyperbilirubinemia, a well-known side effect of Atazanavir therapy related to its inhibition of UGT1A1. However, comprehensive human safety data are still pending, with Phase I clinical trials anticipated to begin in late 2024.
From a pharmaceutical development standpoint, formulation challenges are being addressed. The modified compound shows different solubility characteristics compared to the parent drug, requiring novel formulation approaches. Recent patent applications disclose various salt forms and amorphous solid dispersion technologies designed to optimize oral absorption while maintaining chemical stability.
In conclusion, Atazanavir N13-descarboxymethyl (1233885-61-4) represents a promising evolution of HIV protease inhibitor therapy. While significant research progress has been made, further clinical studies are needed to fully characterize its therapeutic potential and advantages over existing treatments. The compound's unique properties warrant continued investigation as both a standalone therapeutic and a potential component of novel combination regimens for HIV management.
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